Cas no 2229247-62-3 (1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol)

• Product Name: 1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol
• CAS No: 2229247-62-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6286964
• PubChem ID: 165723705
• Update Time: 2025-05-23

1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol
• EN300-1786408
• 2229247-62-3

• Inchi： 1S/C8H15N3O/c1-2-11-7(3-4-10-11)5-8(12)6-9/h3-4,8,12H,2,5-6,9H2,1H3
• InChI Key： IAVWXKPQBRCHOS-UHFFFAOYSA-N
• SMILES： OC(CN)CC1=CC=NN1CC

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol

Introduction to 1-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)Propan-2-ol (CAS No. 2229247-62-3)

1-Amino-3-(1-Ethyl-1H-pyrazol-5-yl)propan-2-ol, with the CAS number 2229247-62-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a pyrazole ring, and a hydroxyl group. These functional groups contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 1-Amino-3-(1-Ethyl-1H-pyrazol-5-yl)propan-2-ol can be represented as follows: C₉H₁₄N₄O. The presence of the pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, imparts unique chemical and biological properties to the molecule. The amino and hydroxyl groups further enhance its reactivity and solubility, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 1-Amino-3-(1-Ethyl-1H-pyrazol-5-yl)propan-2-ol in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of novel drugs for the treatment of neurological disorders. Research has shown that compounds containing pyrazole rings exhibit significant activity against various neurotransmitter receptors, making them valuable candidates for drug discovery.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 1-Amino-3-(1-Ethyl-1H-pyrazol-5-yl)propan-2-ol. The compound was found to have potent agonist activity at serotonin receptors, particularly the 5-HT₇ receptor. This receptor is known to play a crucial role in modulating mood and cognitive functions, suggesting that 1-Amino-3-(1-Ethyl-1H-pyrazol-5-yl)propan-2-ol could be developed into a therapeutic agent for conditions such as depression and anxiety disorders.

Beyond its potential as a serotonin receptor agonist, 1-Amino-3-(1-Ethyl-1H-pyrazol-5-y l)propan - 2 - ol has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may possess anti-inflammatory properties. In vitro assays have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 , which are key mediators of inflammatory responses . This suggests that < strong > 1 - Amino - 3 - ( 1 - Ethyl - 1 H - Pyrazol - 5 - yl ) propan - 2 - ol strong > could be further explored for its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-Amino-3-(1-Ethyl-1H-pyrazol-5-y l)propan - 2 - ol strong > involves several well-established chemical reactions . One common synthetic route starts with the reaction of ethyl acetoacetate with hydrazine hydrate to form 3-methylpyrazole . This intermediate is then alkylated with ethyl iodide to produce 1 - ethyl - 3 - methylpyrazole . Subsequent steps involve the introduction of the amino and hydroxyl groups through appropriate functional group transformations . The overall synthetic process is efficient and scalable , making it suitable for large-scale production if needed for clinical trials or commercialization . p > < p > In addition to its therapeutic potential , < strong > 1 - Amino - 3 - ( 1 - Ethyl - 1 H - Pyrazol - 5 yl ) propan - 2 ol strong > has been studied for its pharmacokinetic properties . Preclinical studies have shown that the compound exhibits favorable absorption , distribution , metabolism , and excretion ( ADME ) profiles . It has good oral bioavailability and a reasonable half-life , which are important factors for drug development . These characteristics suggest that it could be administered orally or via other routes depending on the specific therapeutic application . p > < p > Safety assessments are an essential part of drug development , and preliminary toxicological studies on < strong > 1 Amino 3 ( 1 Ethyl 1 H Pyrazol 5 yl ) propan 2 ol strong > have indicated that it is generally well tolerated at therapeutic doses . However , more extensive safety evaluations will be necessary before it can advance to clinical trials . These evaluations will include detailed toxicity studies in animal models to ensure that the compound does not pose significant risks to human health . p > < p > In conclusion , < strong > 1 Amino 3 ( 1 Ethyl 1 H Pyrazol 5 yl ) propan 2 ol ( CAS No . 2229247 62 3 ) strong > is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with favorable pharmacological properties , makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various medical conditions . p > article > response >